Cas no 1807138-88-0 (Methyl 6-(difluoromethyl)-4-methoxy-3-nitropyridine-2-carboxylate)

• Product Name: Methyl 6-(difluoromethyl)-4-methoxy-3-nitropyridine-2-carboxylate
• CAS No: 1807138-88-0
• MF: C₉H₈F₂N₂O₅
• MW: 262.167029380798
• CID: 4898398
• Update Time: 2025-06-11

Methyl 6-(difluoromethyl)-4-methoxy-3-nitropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(difluoromethyl)-4-methoxy-3-nitropyridine-2-carboxylate

• Inchi： 1S/C9H8F2N2O5/c1-17-5-3-4(8(10)11)12-6(9(14)18-2)7(5)13(15)16/h3,8H,1-2H3
• InChI Key： DVHPQQFMPDYCQO-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C(C(=O)OC)=N1)[N+](=O)[O-])OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 1.5
• Topological Polar Surface Area: 94.2

Additional information on Methyl 6-(difluoromethyl)-4-methoxy-3-nitropyridine-2-carboxylate

Methyl 6-(difluoromethyl)-4-methoxy-3-nitropyridine-2-carboxylate (CAS No. 1807138-88-0): A Comprehensive Overview

Methyl 6-(difluoromethyl)-4-methoxy-3-nitropyridine-2-carboxylate (CAS No. 1807138-88-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional attributes, plays a pivotal role in the development of novel therapeutic agents and advanced chemical synthesis methodologies. The presence of multiple substituents, including a difluoromethyl group and a nitro group, endows it with distinct chemical properties that make it a valuable intermediate in synthetic chemistry.

The methyl 6-(difluoromethyl)-4-methoxy-3-nitropyridine-2-carboxylate molecule is structurally intriguing, featuring a pyridine core that is modified with various functional groups. The difluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug candidates. This feature has made it a preferred choice for medicinal chemists seeking to develop compounds with improved pharmacokinetic profiles. Additionally, the 4-methoxy and 3-nitro substituents contribute to the compound's reactivity and versatility in synthetic transformations.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of nitropyridine derivatives due to their diverse biological activities. Research studies have highlighted the potential of these compounds as scaffolds for developing drugs targeting various diseases, including cancer, inflammation, and infectious disorders. The methyl 6-(difluoromethyl)-4-methoxy-3-nitropyridine-2-carboxylate, with its optimized substitution pattern, has been extensively studied for its pharmacological properties.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. The difluoromethyl group in the molecule has been shown to improve the binding affinity of kinase inhibitors to their target enzymes, thereby enhancing their therapeutic efficacy. Several preclinical studies have demonstrated promising results using derivatives of this compound in inhibiting aberrant signaling pathways involved in tumor growth and progression.

The versatility of the methyl 6-(difluoromethyl)-4-methoxy-3-nitropyridine-2-carboxylate also extends to its application in materials science. The unique electronic properties of the pyridine ring and its substituents make it an excellent candidate for designing advanced materials with applications in optoelectronics and catalysis. Researchers have explored its potential as a ligand in transition metal catalysis, where it facilitates various organic transformations with high selectivity and yield.

The synthesis of this compound involves multi-step organic reactions that showcase the expertise of modern synthetic chemistry techniques. The introduction of the difluoromethyl group, for instance, requires precise control over reaction conditions to ensure high regioselectivity and functional group tolerance. Advanced methodologies such as palladium-catalyzed cross-coupling reactions have been employed to construct the pyridine core with minimal side products.

The< strong>methyl 6-(difluoromethyl)-4-methoxy-3-nitropyridine-2-carboxylate has also been utilized in the development of probes for biochemical assays. Its fluorescence properties make it an ideal candidate for studying protein-protein interactions and enzyme kinetics. By labeling biomolecules with this compound, researchers can gain insights into complex biological processes that are essential for understanding disease mechanisms.

The future prospects of this compound are vast, with ongoing research aiming to uncover new applications and improve synthetic methodologies. Innovations in computational chemistry and artificial intelligence are expected to accelerate the discovery of novel derivatives with enhanced properties. Additionally, collaborations between academia and industry are likely to drive the development of next-generation therapeutics based on this promising scaffold.

In conclusion, Methyl 6-(difluoromethyl)-4-methoxy-3-nitropyridine-2-carboxylate (CAS No. 1807138-88-0) is a multifaceted compound with significant implications in pharmaceuticals and materials science. Its unique structural features and functional groups make it a valuable tool for researchers seeking to develop innovative solutions to complex scientific challenges. As our understanding of its properties continues to evolve, so too will its applications across various domains of science and technology.